Cas no 2227758-80-5 (2-(2-Cyanophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-Cyanophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227758-80-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5012659
• PubChem ID: 164182192
• Update Time: 2024-11-07

2-(2-Cyanophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanophenyl)cyclopropane-1-carboxylic acid
• trans-2-(2-cyanophenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(2-Cyanophenyl)cyclopropanecarboxylic acid
• 2227758-80-5
• EN300-1814551
• rac-(1R,2R)-2-(2-cyanophenyl)cyclopropane-1-carboxylic acid
• G79078
• (1R,2R)-2-(2-cyanophenyl)cyclopropane-1-carboxylic acid
• 2-(2-Cyanophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H9NO2/c12-6-7-3-1-2-4-8(7)9-5-10(9)11(13)14/h1-4,9-10H,5H2,(H,13,14)
• InChI Key： YIXXBNRXORCRTG-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1